Cas no 133408-51-2 ((Z)-METOMINOSTROBIN)

• Product Name: (Z)-METOMINOSTROBIN
• CAS No: 133408-51-2
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• CID: 866784
• PubChem ID: 329754914
• Update Time: 2025-10-29

(Z)-METOMINOSTROBIN Chemical and Physical Properties

Names and Identifiers

• (Z)-METOMINOSTROBIN
• (Z)-Metominostrobin PESTANAL
• z-metominostrobin (bsi, pa iso)
• (Z)-2-Methoxyimino-N-methyl-2-(2-phenoxyphenyl)acetamide, (Z)-α-Methoxyimino-N-methyl-2-phenoxyphenylacetamide
• (Z)-Metominostrobin Solution, 100ppm
• (Z)-Metominostrobin, 10 μg
• 10ΜG
• Azoxystrobin (free acid), 10 μg
• Triumizole-amino, 10 μg
• μL in acetonitrile
• Triumizole-amino, 10 μg /μL in acetonitrile
• (Z)-Metominostrobin, 10 μg /μL in acetonitrile
• Azoxystrobin (free acid), 10 μg /μL in acetonitrile
• (Z)-2-Methoxyimino-N-methyl-2-(2-phenoxyphenyl)acetamide, (Z)-α-Methoxyimino-N-methyl-2-phenoxyphenylacetamide
• Q27155620
• (E)-Metominostrobin
• (e)-2-(methoxyimino)-n-methyl-2-(2-phenoxyphenyl)acetamide
• (.ALPHA.E)-.ALPHA.-(METHOXYIMINO)-N-METHYL-2-PHENOXYBENZENEACETAMIDE
• (Z)-Metominostrobin 10 microg/mL in Acetonitrile
• 6OH8UHE3ZA
• J-006372
• (E)-N-methyl-2-(2-phenoxyphenyl) -2-methoxyiminoacetamide
• CHEMBL2286642
• Metominostrobin 1 (Z-Isomer)
• (Z)-2-(Methoxyimino)-N-methyl-2-(2-phenoxyphenyl)acetamide
• (Z)-alpha-Methoxyimino-N-methyl-2-phenoxyphenylacetamide
• SCHEMBL912965
• DTXSID1057959
• (E)-2-(2-phenoxyphenyl)-2-methoxyimino-N-methylacetamide
• 133408-50-1
• NS00010318
• (E)-Metominostrobin 10 microg/mL in Acetonitrile
• UNII-6OH8UHE3ZA
• (Z)-2-Methoxyimino-N-methyl-2-(2-phenoxyphenyl)acetamide
• (2Z)-2-methoxyimino-N-methyl-2-(2-phenoxyphenyl)acetamide
• E-2-methoxyimino-N-methyl-2-(2-phenoxyphenyl)acetamide
• (Z)-Metominostrobin, PESTANAL(R), analytical standard
• Metominostrobin [ISO]
• (alphaE)-alpha-(methoxyimino)-N-methyl-2-phenoxybenzeneacetamide
• (E)-N-methyl-2-(2-phenoxyphenyl)2-methoxyiminoacetamide
• (E)-N-methyl-2-(2-phenoxyphenyl)-2-methoxyiminoacetamide
• 133408-51-2
• (E)-N-methyl-2-(phenoxyphenyl)-2-methoxyiminoacetamide
• Metominostrobin

• MDL： MFCD09265286
• Inchi： 1S/C16H16N2O3/c1-17-16(19)15(18-20-2)13-10-6-7-11-14(13)21-12-8-4-3-5-9-12/h3-11H,1-2H3,(H,17,19)/b18-15-
• InChI Key： HIIRDDUVRXCDBN-SDXDJHTJSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1/C(/C(NC)=O)=N/OC

Computed Properties

• Exact Mass: 284.11600
• Monoisotopic Mass: 284.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• Melting Point: 107～111℃
• PSA: 59.92000
• LogP: 2.96630

(Z)-METOMINOSTROBIN Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：0-6°C

Additional information on (Z)-METOMINOSTROBIN

Comprehensive Overview of (Z)-METOMINOSTROBIN (CAS No. 133408-51-2): Properties, Applications, and Industry Trends

(Z)-METOMINOSTROBIN, with the CAS number 133408-51-2, is a highly specialized compound belonging to the strobilurin class of fungicides. Its unique Z-configuration distinguishes it from other analogs, offering enhanced efficacy in agricultural applications. As global demand for sustainable crop protection solutions grows, this compound has garnered significant attention for its broad-spectrum activity against fungal pathogens while maintaining favorable environmental profiles.

The molecular structure of (Z)-METOMINOSTROBIN features a methoxyimino moiety, which contributes to its systemic translocation within plants. This property enables the compound to protect both treated and new growth areas, making it particularly valuable for disease management in high-value crops. Recent studies highlight its effectiveness against powdery mildew, rust fungi, and leaf spot diseases – key concerns for modern farmers facing climate-change-induced pathogen shifts.

From a formulation perspective, 133408-51-2 demonstrates excellent compatibility with various adjuvants and tank-mix partners, allowing for flexible application strategies. Industry research indicates growing interest in nanocarrier systems for this active ingredient, which could potentially enhance its rainfastness and bioavailability – two frequent search queries among agricultural professionals. Such advancements align with the broader trend of precision agriculture, where efficient active ingredient delivery is paramount.

The regulatory landscape for (Z)-METOMINOSTROBIN continues to evolve, with recent EPA approvals and EU reassessments reflecting its importance in integrated pest management systems. Analytical methods for residue detection, particularly HPLC-MS/MS techniques, have become a focal point for quality control laboratories. This aligns with consumer-driven demands for food safety and maximum residue level (MRL) compliance – topics frequently searched in connection with agricultural inputs.

Market analysts note increasing adoption of (Z)-METOMINOSTROBIN-based products in horticulture and vineyard management, where its anti-resistance properties provide long-term value. The compound's low mammalian toxicity profile (a common concern among safety-conscious users) further supports its use in integrated farming systems. Recent patent filings suggest ongoing innovation in stabilized formulations and combination products, addressing user needs for extended field persistence.

Environmental fate studies of CAS 133408-51-2 reveal favorable soil degradation kinetics and low leaching potential, making it suitable for sustainable agriculture programs. These characteristics respond to growing searches about eco-friendly fungicides and soil health preservation. The compound's photostability – another technical attribute frequently queried – contributes to reliable field performance under varying sunlight conditions.

From a technical standpoint, (Z)-METOMINOSTROBIN exhibits excellent translaminar movement, ensuring thorough protection of both leaf surfaces. This property, combined with its protective and curative action, makes it particularly valuable for disease prevention in high-density cropping systems. Recent field trials demonstrate synergistic effects when used with biological control agents, a trending topic in organic-compatible solutions.

The global market for strobilurin fungicides continues to expand, with (Z)-METOMINOSTROBIN positioned as a key player in resistance management strategies. Its multi-site activity addresses growing concerns about fungicide resistance – one of the most searched challenges in modern agriculture. Formulators are increasingly focusing on user-friendly formulations (wettable granules, suspension concentrates) to improve handling and application efficiency.

Quality specifications for 133408-51-2 typically require ≥95% purity, with strict controls on isomeric composition – a critical parameter affecting biological performance. Analytical laboratories frequently search for reference standards and testing protocols for this compound, reflecting the need for accurate quality assessment. The development of rapid detection methods for (Z)-METOMINOSTROBIN residues remains an active research area, particularly for export-oriented agricultural producers.

Looking ahead, innovations in delivery systems and application technologies for (Z)-METOMINOSTROBIN are expected to drive its adoption. The compound's compatibility with smart farming systems and variable-rate application equipment positions it well for the future of digital agriculture. As regulatory pressures increase on older chemistries, 133408-51-2 stands out as a modern solution meeting both efficacy and sustainability requirements – answering the industry's call for next-generation crop protection agents.